Cas no 444885-09-0 ((2-Methylbutyl)boronic acid)

• Product Name: (2-Methylbutyl)boronic acid
• CAS No: 444885-09-0
• MF: C₅H₁₃BO₂
• MW: 115.966521978378
• MDL: MFCD18861700
• CID: 4651788
• PubChem ID: 63705126
• Update Time: 2024-11-06

(2-Methylbutyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-methylbutyl)boronic acid
• 2-methylbutylboronic acid
• E73931
• (2-methylbutyl)boronicacid
• EN300-267809
• AKOS013015553
• 444885-09-0
• BS-49349
• (2-Methylbutyl)boronic acid

• MDL： MFCD18861700
• Inchi： 1S/C5H13BO2/c1-3-5(2)4-6(7)8/h5,7-8H,3-4H2,1-2H3
• InChI Key： NGHJHHWXNRSHSI-UHFFFAOYSA-N
• SMILES： OB(CC(C)CC)O

Computed Properties

• Exact Mass: 116.1008598g/mol
• Monoisotopic Mass: 116.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5